2-((4-amino-6-(4-methoxybenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(2,4-dimethylphenyl)acetamide

Specification

• CAS No.: 886962-75-0
• Molecular Formula: C21H23N5O3S
• Molecular Weight: 425.51
• IUPAC Name: 2-[[4-amino-6-[(4-methoxyphenyl)methyl]-5-oxo-1,2,4-triazin-3-yl]sulfanyl]-N-(2,4-dimethylphenyl)acetamide
• Standard InChI: InChI=1S/C21H23N5O3S/c1-13-4-9-17(14(2)10-13)23-19(27)12-30-21-25-24-18(20(28)26(21)22)11-15-5-7-16(29-3)8-6-15/h4-10H,11-12,22H2,1-3H3,(H,23,27)
• Standard InChI Key: HPKOUNHEQZRLJA-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NN=C(C(=O)N2N)CC3=CC=C(C=C3)OC)C

Introduction

Synthesis Methods

The synthesis of triazine derivatives often involves condensation reactions between appropriate precursors. For example, aminoguanidines can react with phenylglyoxal hydrates to form triazine rings. The specific synthesis of 2-((4-amino-6-(4-methoxybenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(2,4-dimethylphenyl)acetamide would likely involve similar multi-step reactions, starting from suitable amines and thiol precursors.

Biological Activities

Triazine derivatives have been explored for various biological activities:

• Antimicrobial Activity: Some triazine compounds have shown promising activity against bacterial and fungal pathogens.

• Anticancer Activity: Certain triazine derivatives exhibit cytotoxic effects on cancer cell lines, inducing apoptosis and inhibiting cell proliferation.

• Anti-inflammatory Activity: Some compounds have been investigated for their potential as inhibitors of enzymes involved in inflammation, such as 5-lipoxygenase.

Research Findings and Future Directions

While specific research findings on 2-((4-amino-6-(4-methoxybenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(2,4-dimethylphenyl)acetamide are not available, studies on related compounds suggest that further investigation could reveal valuable biological activities. Future research should focus on synthesizing this compound and evaluating its pharmacological properties using in vitro and in vivo models.